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Compound of Interest

Compound Name: 2-Ethoxypropanoyl chloride

Cat. No.: B15347068 Get Quote

An In-depth Technical Guide to 2-Ethoxypropanoyl chloride

Disclaimer: Direct experimental data and literature specifically for 2-ethoxypropanoyl chloride
are not readily available in published scientific sources. This guide has been compiled based

on established principles of organic chemistry and data from structurally analogous

compounds, such as propanoyl chloride and 2-chloropropionoyl chloride. The information

herein, particularly quantitative data, should be regarded as estimations and handled with

appropriate caution.

Introduction
2-Ethoxypropanoyl chloride is an acyl chloride derivative of 2-ethoxypropanoic acid. As an

acyl chloride, it is expected to be a reactive chemical intermediate, valuable in organic

synthesis for the introduction of the 2-ethoxypropanoyl group. Its high reactivity stems from the

electron-withdrawing nature of both the carbonyl oxygen and the chlorine atom, which makes

the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack. This reactivity

makes it a potential building block in the synthesis of more complex molecules, including

pharmaceutical intermediates and other fine chemicals.

Physicochemical Properties
The following table summarizes the estimated physicochemical properties of 2-
ethoxypropanoyl chloride. These values are extrapolated from data for propanoyl chloride, 2-

chloropropionoyl chloride, and ethyl 2-ethoxypropanoate.
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Property Estimated Value Source of Analogy

Molecular Formula C₅H₉ClO₂ -

Molecular Weight 136.58 g/mol -

Appearance Colorless to light yellow liquid General acyl chlorides

Odor Pungent, irritating General acyl chlorides

Boiling Point ~120-140 °C (at 760 mmHg)

Based on propanoyl chloride

(80 °C) and 2-chloropropionoyl

chloride (110 °C)[1][2]

Density ~1.1 g/mL

Based on propanoyl chloride

(1.06 g/mL) and 2-

chloropropionoyl chloride (1.31

g/mL)[3][4]

Solubility

Reacts with water and

alcohols. Soluble in aprotic

organic solvents (e.g.,

chloroform, ether, THF).

General acyl chlorides[5]

Reactivity

Highly reactive with

nucleophiles, moisture

sensitive.

General acyl chlorides

Synthesis
The most direct and common method for the synthesis of 2-ethoxypropanoyl chloride is the

reaction of its parent carboxylic acid, 2-ethoxypropanoic acid, with a chlorinating agent. Thionyl

chloride (SOCl₂) is a widely used reagent for this transformation due to the formation of

gaseous byproducts (SO₂ and HCl), which simplifies purification.[6][7]

Proposed Synthesis Workflow
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Caption: Proposed workflow for the synthesis of 2-Ethoxypropanoyl chloride.

Experimental Protocol: General Procedure for Acyl
Chloride Synthesis
Materials:

2-ethoxypropanoic acid

Thionyl chloride (SOCl₂) (a slight excess, e.g., 1.2-1.5 equivalents)

Anhydrous N,N-dimethylformamide (DMF) (catalytic amount, a few drops)

Anhydrous reaction solvent (e.g., dichloromethane, toluene, or neat)

Procedure:

To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a reflux

condenser, and a gas outlet connected to a scrubber (to neutralize HCl and SO₂), add 2-

ethoxypropanoic acid.

If using a solvent, add the anhydrous solvent to the flask.

Slowly add thionyl chloride to the stirred solution at room temperature. An exothermic

reaction may be observed.

Add a catalytic amount of anhydrous DMF.

Heat the reaction mixture to reflux and monitor the reaction progress (e.g., by observing the

cessation of gas evolution). The reaction is typically complete within a few hours.
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After the reaction is complete, allow the mixture to cool to room temperature.

Remove any excess thionyl chloride and solvent by distillation, initially at atmospheric

pressure, then under reduced pressure.

Purify the resulting crude 2-ethoxypropanoyl chloride by fractional distillation under

reduced pressure to obtain the pure product.

Reactions and Mechanisms
2-Ethoxypropanoyl chloride is expected to undergo nucleophilic acyl substitution reactions

typical for acyl chlorides. These reactions are generally rapid and exothermic.[8]

Key Reactions
Hydrolysis: Reacts vigorously with water to form 2-ethoxypropanoic acid and hydrochloric

acid.[9]

Alcoholysis (Esterification): Reacts with alcohols in the presence of a base (like pyridine) to

form esters.

Aminolysis (Amidation): Reacts with ammonia, primary amines, or secondary amines to form

amides. A second equivalent of the amine is often used to neutralize the HCl byproduct.[10]

General Mechanism: Nucleophilic Acyl Substitution
The reaction proceeds via a two-step addition-elimination mechanism. The nucleophile first

attacks the electrophilic carbonyl carbon, forming a tetrahedral intermediate. This is followed by

the elimination of the chloride ion, which is an excellent leaving group, and the reformation of

the carbon-oxygen double bond.[11]

Caption: General mechanism for nucleophilic acyl substitution of 2-ethoxypropanoyl chloride.

Applications in Drug Development
While there are no specific documented uses of 2-ethoxypropanoyl chloride in drug

development, its role can be inferred from the applications of similar acylating agents. Acyl
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chlorides are fundamental reagents for creating ester and amide bonds, which are prevalent in

many pharmaceutical compounds.

Prodrug Synthesis: The ethoxypropanoyl group could be used to mask polar functional

groups (like alcohols or amines) in a drug molecule, potentially improving its lipophilicity and

membrane permeability.

Intermediate Synthesis: It can serve as a building block for constructing larger, more

complex molecules that are precursors to active pharmaceutical ingredients (APIs). The

chirality at the 2-position offers potential for stereospecific synthesis.

Safety Information
Based on analogous compounds like propanoyl chloride and 2-chloropropionoyl chloride, 2-
ethoxypropanoyl chloride should be handled with extreme care.

Hazard Description Precaution

Corrosive
Causes severe skin burns and

eye damage.[2]

Wear appropriate personal

protective equipment (gloves,

lab coat, eye/face protection).

Flammable Flammable liquid and vapor.

Keep away from heat, sparks,

and open flames. Store in a

flammable-liquids cabinet.

Reacts with Water

Reacts violently with water,

releasing toxic and corrosive

hydrogen chloride gas.[2]

Handle under anhydrous

conditions. Store in a tightly

sealed container in a dry

environment.

Inhalation Toxicity

Vapors are likely to be irritating

and toxic to the respiratory

tract.

Use only in a well-ventilated

area, preferably in a chemical

fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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